Cas no 2172526-39-3 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid)

• Product Name: 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid
• CAS No: 2172526-39-3
• MF: C₂₆H₂₇N₃O₆
• MW: 477.509086847305
• CID: 6294796
• PubChem ID: 165802323
• Update Time: 2025-06-12

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid
• 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazol-3-yl]formamido}heptanoic acid
• 2172526-39-3
• EN300-1475948

• Inchi： 1S/C26H27N3O6/c1-2-3-8-16(13-24(30)31)27-25(32)22-14-23(35-29-22)28-26(33)34-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,14,16,21H,2-3,8,13,15H2,1H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： BJWFGULMKPTVLP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NC(CC(=O)O)CCCC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.18998559g/mol
• Monoisotopic Mass: 477.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 131Ų

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid

Research Brief on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid (CAS: 2172526-39-3)

In recent years, the compound 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid (CAS: 2172526-39-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of both fluorenylmethoxycarbonyl (Fmoc) and oxazole moieties makes it a versatile building block for the development of novel bioactive compounds.

Recent studies have focused on the synthesis and functional characterization of this compound, particularly its role as a key intermediate in the preparation of peptide-based therapeutics. The Fmoc group serves as a protective moiety during solid-phase peptide synthesis (SPPS), while the oxazole ring contributes to the molecule's stability and bioactivity. Researchers have reported that the incorporation of this compound into peptide chains enhances their resistance to enzymatic degradation, thereby improving their pharmacokinetic properties.

One of the most notable advancements involves the use of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid in the development of targeted drug delivery systems. Its ability to form stable conjugates with therapeutic peptides and small molecules has been leveraged to create prodrugs with improved tissue specificity. For instance, a recent study demonstrated its efficacy in enhancing the delivery of anticancer agents to tumor sites, minimizing off-target effects and reducing systemic toxicity.

Furthermore, the compound's role in modulating protein-protein interactions (PPIs) has been investigated. The oxazole moiety, known for its ability to mimic peptide bonds, has been utilized to design inhibitors of critical PPIs involved in disease pathways. This approach has shown promise in the treatment of conditions such as cancer, neurodegenerative disorders, and infectious diseases. Computational modeling and in vitro assays have provided insights into the binding affinity and selectivity of derivatives of this compound, paving the way for the rational design of next-generation therapeutics.

In conclusion, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazol-3-ylformamido}heptanoic acid (CAS: 2172526-39-3) represents a valuable tool in modern drug discovery and development. Its multifunctional nature, combined with its synthetic accessibility, positions it as a key player in the advancement of peptide-based and small-molecule therapeutics. Ongoing research continues to uncover new applications and optimize its use, highlighting its potential to address unmet medical needs.